Cas no 2098079-83-3 (5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one)

• Product Name: 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one
• CAS No: 2098079-83-3
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• CID: 5726144
• PubChem ID: 121199612
• Update Time: 2025-05-22

5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one Chemical and Physical Properties

Names and Identifiers

• 2098079-83-3
• starbld0011873
• 5-ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one
• AKOS026707111
• F1907-1694
• 8-ethyl-6-phenyl-2,5,8-triazaspiro[3.4]oct-5-en-7-one
• 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one

• Inchi： 1S/C13H15N3O/c1-2-16-12(17)11(10-6-4-3-5-7-10)15-13(16)8-14-9-13/h3-7,14H,2,8-9H2,1H3
• InChI Key： AHTVQEBBBJTXAP-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NC2(CNC2)N1CC

Computed Properties

• Exact Mass: 229.121512110g/mol
• Monoisotopic Mass: 229.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.7Ų

Additional information on 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one

Comprehensive Overview of 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one (CAS No. 2098079-83-3)

The compound 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one (CAS No. 2098079-83-3) is a spirocyclic heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a spiro[3.4]octane core and a triaza ring system, make it a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting protein-protein interactions (PPIs) and modulating enzyme activity, which are hot topics in modern drug design.

In recent years, the demand for spirocyclic compounds like 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one has surged due to their ability to mimic bioactive conformations and enhance binding affinity. This compound's phenyl and ethyl substituents contribute to its lipophilicity, which is a critical factor in optimizing drug-like properties. As the pharmaceutical industry shifts toward fragment-based drug discovery (FBDD), molecules with such modular architectures are increasingly valuable.

The synthesis of 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one often involves multi-step organic transformations, including cyclization and amination reactions. Its CAS No. 2098079-83-3 serves as a unique identifier in chemical databases, facilitating research reproducibility. Scientists frequently search for "spirocyclic heterocycles in drug discovery" or "triazaspiro compounds synthesis," reflecting the growing interest in this structural class.

Beyond its synthetic appeal, 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one has shown potential in addressing undruggable targets, a major challenge in oncology and neurodegenerative diseases. Its ability to disrupt protein-protein interfaces aligns with the trend toward targeted therapies. Online queries such as "how to design spirocyclic kinase inhibitors" or "role of triaza rings in medicinal chemistry" highlight the compound's relevance to current research.

From a commercial perspective, suppliers of CAS No. 2098079-83-3 often emphasize its high purity (>98%) and suitability for high-throughput screening (HTS) campaigns. The compound's molecular weight (243.29 g/mol) and LogP values are frequently analyzed in early-stage ADMET profiling, addressing common search terms like "spirocompound pharmacokinetics."

In conclusion, 5-Ethyl-7-phenyl-2,5,8-triazaspiro[3.4]oct-7-en-6-one represents a compelling case study in structure-activity relationship (SAR) optimization. Its combination of rigidity (from the spiro center) and diversity (via the triaza system) offers lessons for tackling drug resistance—a pressing issue reflected in searches for "overcoming resistance with heterocycles." As computational tools like AI-driven molecular docking advance, this compound's role in de novo drug design is likely to expand further.